Cas no 795280-55-6 (2H-1-Benzopyran-2-one,5-hydroxy-6-methoxy-4-methyl-(9CI))

• Product name: 2H-1-Benzopyran-2-one,5-hydroxy-6-methoxy-4-methyl-(9CI)
• CAS No: 795280-55-6
• MF: C₁₁H₁₀O₄
• MW: 206.197g/mol
• CID: 556479
• PubChem ID: 45097021

2H-1-Benzopyran-2-one,5-hydroxy-6-methoxy-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-hydroxy-6-methoxy-4-methyl-
• 5-Hydroxy-6-methoxy-4-methylcoumarin
• 2H-1-Benzopyran-2-one,5-hydroxy-6-methoxy-4-methyl-(9CI)

• Inchi： 1S/C11H10O4/c1-6-5-9(12)15-7-3-4-8(14-2)11(13)10(6)7/h3-5,13H,1-2H3
• InChI Key： QCZPGBYFPLORAT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C(O)=C(OC)C=C2)C(C)=C1

Computed Properties

• Exact Mass: 206.058
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins